Cas no 76386-13-5 (Butanedioic acid,2-(1-tetradecen-1-yl)-)

Butanedioic acid,2-(1-tetradecen-1-yl)- structure
76386-13-5 structure
Product Name:Butanedioic acid,2-(1-tetradecen-1-yl)-
CAS No:76386-13-5
MF:C18H32O4
MW:312.444286346436
CID:568444
PubChem ID:6365756
Update Time:2025-04-19

Butanedioic acid,2-(1-tetradecen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(1-tetradecen-1-yl)-
    • tetradec-1-enylsuccinic acid
    • 76386-13-5
    • 1-Tetradecenylsuccinic acid
    • SCHEMBL69590
    • tetradecenyl succinic acid
    • EINECS 278-433-1
    • Inchi: 1S/C18H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18(21)22)15-17(19)20/h13-14,16H,2-12,15H2,1H3,(H,19,20)(H,21,22)/b14-13+
    • InChI Key: PFBBCIYIKJWDIN-BUHFOSPRSA-N
    • SMILES: OC(C(CC(=O)O)/C=C/CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 312.23006
  • Monoisotopic Mass: 312.23006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.011
  • Boiling Point: 434.1°C at 760 mmHg
  • Flash Point: 230.5°C
  • Refractive Index: 1.485
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